Cas no 71898-69-6 (3-(acetylamino)pyrazine-2-carboxamide)

• Product Name: 3-(acetylamino)pyrazine-2-carboxamide
• CAS No: 71898-69-6
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 881787
• PubChem ID: 279242
• Update Time: 2025-04-19

3-(acetylamino)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(acetylamino)pyrazine-2-carboxamide
• 3-acetamidopyrazine-2-carboxamide
• 2-Acetamidopyrazin-3-carboxamid
• 2-acetylaminopyrazine-3-carboxamide
• 3-Acetylamino-pyrazin-2-carbonsaeure-amid
• 3-acetylamino-pyrazine-2-carboxylic acid amide
• AC1L5PSP
• AC1Q5NXZ
• AR-1F1564
• CTK5D5225
• NSC129581
• SBB089648
• NSC-129581
• DTXSID00299351
• AKOS006277719
• 71898-69-6

• Inchi： 1S/C7H8N4O2/c1-4(12)11-7-5(6(8)13)9-2-3-10-7/h2-3H,1H3,(H2,8,13)(H,10,11,12)
• InChI Key： VHJTYBBMITYNSU-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C(N)=O)=NC=CN=1

Computed Properties

• Exact Mass: 180.06484
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives